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Compound of Interest

Compound Name: Vinyl butyrate

Cat. No.: B105384 Get Quote

An In-Depth Technical Guide to Ethenyl Butanoate (Vinyl Butyrate)

Introduction
Ethenyl butanoate, commonly known as vinyl butyrate, is an organic compound classified as

an ester of butyric acid and vinyl alcohol.[1] It is a significant monomer in the production of

various polymers and copolymers, valued for imparting flexibility, adhesion, and chemical

resistance.[2] This guide provides a comprehensive overview of its chemical properties,

synthesis protocols, key applications, and safety considerations, tailored for professionals in

research, chemical synthesis, and drug development.

IUPAC Nomenclature and Chemical Identity
The systematic IUPAC name for this compound is ethenyl butanoate.[3] It is also widely

recognized by other names such as vinyl butanoate, butanoic acid, ethenyl ester, and butyric

acid, vinyl ester.[1][3][4]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethenyl butanoate[3]

CAS Number 123-20-6[3][4]

Molecular Formula C₆H₁₀O₂[1][3][4]

SMILES CCCC(=O)OC=C[3]

InChI
1S/C6H10O2/c1-3-5-6(7)8-4-2/h4H,2-

3,5H2,1H3[3][4]

| InChIKey | MEGHWIAOTJPCHQ-UHFFFAOYSA-N[3][4] |

Chemical and Physical Properties
Vinyl butyrate is a colorless liquid characterized by a fruity odor.[1] It is primarily utilized in

industrial settings for the synthesis of plastics and paints.[3] Its physical and chemical

properties are summarized below.

Table 2: Physicochemical Properties of Ethenyl Butanoate

Property Value

Molecular Weight 114.14 g/mol [3][4]

Appearance Colorless liquid[1][3]

Density 0.899 g/mL at 20 °C

Boiling Point 115-117 °C[5]

Melting Point -80 °C[5]

Flash Point 20 °C (68 °F) - closed cup[5]

Refractive Index n20/D 1.410[5]

| Solubility | Limited solubility in water; soluble in ethanol and ether[1] |

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123206&Mask=200
https://cymitquimica.com/cas/123-20-6/
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123206&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123206&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123206&Mask=200
https://www.benchchem.com/product/b105384?utm_src=pdf-body
https://cymitquimica.com/cas/123-20-6/
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123206&Mask=200
https://cymitquimica.com/cas/123-20-6/
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-butyrate
https://www.chemwhat.com/vinyl-butyrate-cas-123-20-6/
https://www.chemwhat.com/vinyl-butyrate-cas-123-20-6/
https://www.chemwhat.com/vinyl-butyrate-cas-123-20-6/
https://www.chemwhat.com/vinyl-butyrate-cas-123-20-6/
https://cymitquimica.com/cas/123-20-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Ethenyl Butanoate
The synthesis of vinyl butyrate is primarily achieved through two well-established chemical

methods: acid-catalyzed esterification and transesterification. Enzymatic routes have also been

developed, offering milder reaction conditions.

Experimental Protocol: Acid-Catalyzed Esterification
This method involves the reaction of butyric acid with a vinyl source, such as vinyl alcohol, in

the presence of an acid catalyst.[1][2]

Objective: To synthesize ethenyl butanoate via acid-catalyzed esterification.

Materials:

Butyric acid

Vinyl alcohol (or a suitable precursor)

Strong Brønsted acid catalyst (e.g., concentrated Sulfuric Acid)

Anhydrous organic solvent (e.g., Toluene)

Neutralizing agent (e.g., Sodium Bicarbonate solution)

Drying agent (e.g., Anhydrous Magnesium Sulfate)

Procedure:

Set up a reflux apparatus consisting of a round-bottom flask, a condenser, and a heating

mantle. Ensure all glassware is dry.

Charge the round-bottom flask with butyric acid and the organic solvent.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Initiate heating to bring the mixture to reflux.
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Gradually add vinyl alcohol to the reaction mixture. The reaction is driven towards the

product by removing water, often via a Dean-Stark apparatus if the solvent forms an

azeotrope with water.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

Carefully neutralize the excess acid by washing the organic layer with a saturated sodium

bicarbonate solution in a separatory funnel.

Wash the organic layer with brine to remove residual water-soluble components.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain crude vinyl butyrate.

Purify the product via fractional distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b105384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Acid-Catalyzed Esterification of Butyric Acid
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Diagram 2: Polymerization of Vinyl Butyrate to PVB
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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